Cas no 1286264-42-3 (1-Neopentylpiperidin-4-amine dihydrochloride)

• Product Name: 1-Neopentylpiperidin-4-amine dihydrochloride
• CAS No: 1286264-42-3
• MF: C₁₀H₂₄Cl₂N₂
• MW: 243.216960906982
• CID: 4788059
• Update Time: 2025-06-30

1-Neopentylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Neopentylpiperidin-4-amine dihydrochloride

• Inchi： 1S/C10H22N2.2ClH/c1-10(2,3)8-12-6-4-9(11)5-7-12;;/h9H,4-8,11H2,1-3H3;2*1H
• InChI Key： XHMNGBSFQVXIRS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(CC1)N)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 29.3

1-Neopentylpiperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Neopentylpiperidin-4-amine dihydrochloride

Introduction to 1-Neopentylpiperidin-4-amine dihydrochloride (CAS No: 1286264-42-3)

1-Neopentylpiperidin-4-amine dihydrochloride, with the chemical formula C₁₁H₂₁Cl₂N, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and its potential applications in medicinal chemistry. The neopentyl group incorporated into the piperidine ring imparts specific steric and electronic characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The dihydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for pharmaceutical formulations. These attributes make it particularly useful in the synthesis of drug candidates that require precise control over solubility and bioavailability. The compound’s molecular structure, featuring a piperidine core with a neopentyl substituent at the 4-position, provides a balanced profile for further derivatization and functionalization.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in drug discovery. The neopentylpiperidine motif is particularly noteworthy due to its ability to interact favorably with biological targets, including enzymes and receptors. This structural feature has been leveraged in the development of compounds targeting various therapeutic areas, such as central nervous system (CNS) disorders, oncology, and infectious diseases.

One of the most compelling aspects of 1-Neopentylpiperidin-4-amine dihydrochloride is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block to create more complex molecules with enhanced pharmacological properties. For instance, modifications at the amine group or the neopentyl substituent can lead to significant changes in binding affinity, metabolic stability, and pharmacokinetic profiles. Such flexibility makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds.

Recent studies have highlighted the potential of 1-Neopentylpiperidin-4-amine dihydrochloride in the development of novel antiviral agents. The compound’s ability to modulate enzyme activity relevant to viral replication has been explored in preclinical models. Preliminary findings suggest that derivatives of this compound may exhibit promising antiviral effects, making them attractive candidates for further investigation. These findings align with broader trends in drug discovery, where structural diversity and novel scaffolds are key drivers of innovation.

The synthesis of 1-Neopentylpiperidin-4-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include reductive amination followed by salt formation. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These advancements are crucial for translating promising laboratory findings into viable pharmaceutical products.

In addition to its therapeutic applications, 1-Neopentylpiperidin-4-amine dihydrochloride has shown potential in research related to chemical biology and drug metabolism. Its unique structural features make it a useful probe for studying enzyme mechanisms and metabolic pathways. By understanding how this compound interacts with biological systems, researchers can gain insights that inform the design of next-generation drugs with improved efficacy and reduced side effects.

The regulatory landscape for pharmaceutical compounds like 1-Neopentylpiperidin-4-amine dihydrochloride is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Regulatory agencies conduct rigorous evaluations to assess safety and efficacy before approval for clinical use. This rigorous process ensures that only compounds with demonstrated therapeutic value reach patients.

Future directions in the study of 1-Neopentylpiperidin-4-amine dihydrochloride include exploring its role in combination therapies and personalized medicine. By pairing this compound with other agents or tailoring derivatives to individual patient profiles, researchers aim to enhance treatment outcomes. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery of novel derivatives with optimized properties.

The broader impact of compounds like 1-Neopentylpiperidin-4-amine dihydrochloride extends beyond immediate therapeutic applications. They serve as critical tools for advancing our understanding of disease mechanisms and developing innovative treatment strategies. As research continues to evolve, the significance of this class of compounds is likely to grow, driving progress across multiple disciplines within pharmaceutical science.